Cas no 1909312-91-9 (2-aminothieno2,3-d1,3thiazole-5-carboxylic acid hydrochloride)

• Product Name: 2-aminothieno2,3-d1,3thiazole-5-carboxylic acid hydrochloride
• CAS No: 1909312-91-9
• MDL: MFCD29060452
• CID: 4628725
• PubChem ID: 121553508
• Update Time: 2025-10-30

2-aminothieno2,3-d1,3thiazole-5-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-aminothieno[2,3-d][1,3]thiazole-5-carboxylic acid hydrochloride
• 2-aminothieno2,3-d1,3thiazole-5-carboxylic acid hydrochloride

• MDL： MFCD29060452

Additional information on 2-aminothieno2,3-d1,3thiazole-5-carboxylic acid hydrochloride

Introduction to 2-aminothieno2,3-d1,3thiazole-5-carboxylic acid hydrochloride (CAS No. 1909312-91-9)

2-aminothieno2,3-d1,3thiazole-5-carboxylic acid hydrochloride (CAS No. 1909312-91-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the thiazole derivatives, a class of molecules known for their broad spectrum of pharmacological effects. The presence of both amino and carboxylic acid functional groups, along with the thieno-thiazole core structure, makes it a versatile scaffold for drug discovery and development.

The structure of 2-aminothieno2,3-d1,3thiazole-5-carboxylic acid hydrochloride features a fused ring system consisting of a thiophene ring connected to a thiazole ring. The amino group at the 2-position and the carboxylic acid group at the 5-position provide opportunities for further chemical modifications, enabling the synthesis of analogs with tailored biological properties. This flexibility has made it a valuable intermediate in the synthesis of more complex molecules targeting various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-aminothieno2,3-d1,3thiazole-5-carboxylic acid hydrochloride and biological targets. Studies have shown that this compound can interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory agents. The hydrochloride salt form enhances its solubility and bioavailability, which are critical factors for its potential use in pharmaceutical formulations.

In the realm of medicinal chemistry, thiazole derivatives have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The specific arrangement of atoms in 2-aminothieno2,3-d1,3thiazole-5-carboxylic acid hydrochloride allows it to mimic natural bioactive molecules and disrupt pathogenic processes at the molecular level. For instance, research indicates that this compound may inhibit the activity of certain kinases involved in cancer cell proliferation by binding to their active sites.

The synthesis of 2-aminothieno2,3-d1,3thiazole-5-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have improved the efficiency of these processes. These advancements not only reduce production costs but also minimize waste generation, aligning with sustainable chemistry principles.

One of the most compelling aspects of 2-aminothieno2,3-d1,3thiazole-5-carboxylic acid hydrochloride is its potential as a lead compound for drug development. Pharmaceutical companies are increasingly focusing on heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. Preclinical studies have demonstrated that derivatives of this compound exhibit promising results in models of inflammation and tumor growth. These findings have spurred further research into optimizing its chemical structure for maximal therapeutic efficacy.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how 2-aminothieno2,3-d1,3thiazole-5-carboxylic acid hydrochloride interacts with target proteins at an atomic level. These simulations help researchers identify key binding residues and design modifications that enhance binding affinity. By integrating experimental data with computational predictions, scientists can accelerate the process of identifying lead compounds and reducing attrition rates in drug development pipelines.

The pharmacological profile of 2-aminothieno2,3-d1,3thiazole-5-carboxylic acid hydrochloride is further enhanced by its ability to cross cell membranes due to its cationic nature from the hydrochloride salt. This property is particularly important for drugs targeting intracellular pathways or tissues with limited permeability. Additionally, its stability under various physiological conditions makes it suitable for formulation into oral or injectable medications.

As research continues to uncover new therapeutic applications for thiazole derivatives, compounds like 2-aminothieno2,3-d1,3thiazole-5-carboxylic acid hydrochloride are poised to play a crucial role in addressing unmet medical needs. The integration of traditional organic synthesis with cutting-edge biotechnological approaches ensures that these molecules will remain at the forefront of pharmaceutical innovation. Future studies may explore their potential in treating neurodegenerative disorders or infectious diseases where thiazole-based scaffolds show particular promise.